2-Amino-5-methoxy-4-methylbenzoic acid

• IUPAC Name: 2-amino-5-methoxy-4-methylbenzoic acid
• InChI: InChI=1S/C9H11NO3/c1-5-3-7(10)6(9(11)12)4-8(5)13-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: ALKNPNFSCRLOBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C(=O)O)N
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

2-Amino-5-methoxybenzoic acid, also known as 6-Amino-m-anisic acid, is a compound with the linear formula (H2N)C6H3(OCH3)CO2H. It has a molecular weight of 167.16. This compound is a general reagent used in the synthesis of various substituted compounds such as isoquinolinonaphthyridines, quinazolinones, imidazobenzodiazepines, pyridoquinazolones, and polycyclic hexahydrobenzo[c]acridines.

Molecular Structure Analysis

The molecular structure of 2-Amino-5-methoxybenzoic acid can be represented by the SMILES string COc1ccc(N)c(c1)C(O)=O. The InChI representation is 1S/C8H9NO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H,10,11).

Chemical Reactions Analysis

2-Amino-5-methoxybenzoic acid is used in the synthesis of various compounds. It’s a general reagent used in the synthesis of substituted isoquinolinonaphthyridines, quinazolinones, imidazobenzodiazepines, pyridoquinazolones, and polycyclic hexahydrobenzo[c]acridines.

Physical And Chemical Properties Analysis

2-Amino-5-methoxybenzoic acid is a solid substance. It has a melting point of 148-152 °C. Unfortunately, other physical and chemical properties like boiling point, density, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

2-Amino-5-methoxy-4-methylbenzoic acid serves as an intermediate or precursor in the synthesis of various chemical compounds with potential applications in scientific research. For example, it has been implicated in the synthesis of amisulpride intermediates, highlighting its role in the production of antipsychotic medications (Wang Yu, 2008). Additionally, its derivatives have been explored for their antifungal activities against plant pathogens, suggesting its potential in agricultural research to develop new fungicides (Xiao-Long Yang et al., 2011).

Photodynamic Therapy Applications

Derivatives of 2-Amino-5-methoxy-4-methylbenzoic acid have been studied for their applications in photodynamic therapy (PDT) for cancer treatment. The synthesis and characterization of new zinc phthalocyanine derivatives, which show high singlet oxygen quantum yield and could serve as effective Type II photosensitizers in PDT, demonstrate the compound's relevance in medicinal chemistry (M. Pişkin et al., 2020).

Polyaniline Doping

The substance is also notable for its application in the field of conducting polymers. Research on polyaniline doped with benzoic acid and its derivatives, including 2-methoxybenzoic acid, has been conducted to explore the electrical properties of these materials. Such studies are fundamental for the development of advanced materials in electronics and sensor technologies (C. A. Amarnath & S. Palaniappan, 2005).

Unnatural Amino Acid Research

In bioorganic chemistry, derivatives of 2-Amino-5-methoxy-4-methylbenzoic acid have been utilized to create unnatural amino acids that mimic the hydrogen-bonding functionality of peptide β-strands. This research opens new avenues for the design of peptidomimetics and the study of protein-protein interactions, which are crucial for drug development (J. Nowick et al., 2000).

Solubility and Physico-Chemical Studies

Understanding the solubility of 2-Amino-5-methoxy-4-methylbenzoic acid in various solvents is essential for its application in synthesis and formulation. Research has been conducted to assess its solubility in different solvents, providing valuable data for its use in chemical reactions and product formulation (A. Zhu et al., 2019).

Safety and Hazards

2-Amino-5-methoxybenzoic acid is classified under Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It’s advised to avoid contact with skin and eyes, and not to breathe dust. It should be stored in a dry, cool, and well-ventilated place, and the container should be kept tightly closed.

Future Directions

While specific future directions for 2-Amino-5-methoxybenzoic acid are not available, it’s worth noting that this compound is a general reagent used in the synthesis of various substituted compounds. This suggests that it may continue to be valuable in the development of new synthetic pathways and the creation of novel compounds.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

10% Hydrogen peroxide (H2O2) (80 mL) was added dropwise to a stirring solution of 5-methoxy-6-methyl-1H-indole-2,3-dione (4.7 g, 24.6 mmol) in 3N NaOH (aq.) (100 mL). The H2O2 solution was added over a period of 1.5 h in order to keep the temperature below 35° C. The solution was then acidified to pH 4 with 2.5M sulfuric acid. A precipitate formed and was collected by filtration. The solid was washed with water and dried to give 2-amino-5-methoxy-4-methylbenzoic acid (2.7 g, 14.9 mmol, 61%).